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Introduction
Sarracine N-oxide is a pyrrolizidine alkaloid, a class of naturally occurring compounds known

for their significant biological activities. These activities range from hepatotoxicity to potential

therapeutic applications. This technical guide provides a comprehensive overview of the

current knowledge regarding the natural sources of Sarracine N-oxide, general methodologies

for its isolation and purification, and its physicochemical properties. The guide also explores the

known biological activities of related compounds to infer the potential pharmacological profile of

Sarracine N-oxide, a subject that remains largely unexplored.

Natural Sources of Sarracine N-oxide
Sarracine N-oxide, as a pyrrolizidine alkaloid, is primarily found in plants of the genus

Senecio, which belongs to the Asteraceae family. This large genus, comprising over 1,000

species, is a well-documented source of a diverse array of pyrrolizidine alkaloids. While the

presence of sarracine, the parent tertiary amine of Sarracine N-oxide, has been reported in

several Senecio species, the specific distribution and concentration of Sarracine N-oxide are

not extensively documented in publicly available literature. It is important to note that

pyrrolizidine alkaloids often exist in plants as both the free base and the corresponding N-oxide

form.[1]
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Physicochemical Properties
The fundamental physicochemical properties of Sarracine N-oxide have been computed and

are available in public databases such as PubChem.[2] A summary of these properties is

presented in Table 1.

Table 1: Physicochemical Properties of Sarracine N-oxide[2]

Property Value

Molecular Formula C₁₈H₂₇NO₆

Molecular Weight 353.4 g/mol

Exact Mass 353.18383758 Da

IUPAC Name

[7-[(E)-2-methylbut-2-enoyl]oxy-4-oxido-

2,3,5,6,7,8-hexahydro-1H-pyrrolizin-4-ium-1-

yl]methyl (E)-2-(hydroxymethyl)but-2-enoate

CAS Number 19038-27-8

Note: The data presented in this table are computed and not experimentally determined.

Isolation and Purification: A General Protocol
A specific, detailed protocol for the isolation and purification of Sarracine N-oxide from a

natural source is not available in the current scientific literature. However, based on established

methods for the extraction of pyrrolizidine alkaloids and their N-oxides from Senecio species, a

general experimental workflow can be proposed. This workflow is depicted in the following

diagram and detailed in the subsequent protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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